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Compound of Interest

Compound Name: Promethazine Sulfoxide-d6

Cat. No.: B563530 Get Quote

This document provides detailed methodologies for the analysis of Promethazine Sulfoxide, a

primary metabolite of the first-generation antihistamine, Promethazine. The protocols are

intended for researchers, scientists, and drug development professionals involved in

pharmacokinetic studies, drug metabolism research, and veterinary drug residue analysis.

Introduction
Promethazine is a phenothiazine derivative with antihistaminic, sedative, and antiemetic

properties. Its metabolism in humans and other species primarily occurs in the liver, where it is

converted to metabolites including Promethazine Sulfoxide (PMZSO) and Nor1-promethazine

(Nor1PMZ).[1][2] The primary enzyme responsible for the formation of Promethazine Sulfoxide

is Cytochrome P450 2D6 (CYP2D6).[2] Accurate and sensitive quantification of Promethazine

and its metabolites is crucial for understanding its pharmacokinetic profile and ensuring food

safety in the case of veterinary applications.[1]

This application note details a validated liquid chromatography-tandem mass spectrometry (LC-

MS/MS) method for the determination of Promethazine Sulfoxide in biological matrices.[1][3]

Additionally, it provides guidance on the development of a method utilizing a deuterated internal

standard, Promethazine Sulfoxide-d6.

Metabolic Pathway of Promethazine
Promethazine undergoes several metabolic transformations, with sulfoxidation being a major

pathway. The diagram below illustrates the formation of Promethazine Sulfoxide from
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Sample Preparation

LC-MS/MS Analysis

Sample Homogenization

Extraction with 0.1% Formic Acid in Acetonitrile

Purification with Acetonitrile-Saturated n-Hexane

Rotary Evaporation

Reconstitution in Mobile Phase

Injection into LC-MS/MS

Chromatographic Separation

MRM Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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